Cas no 55373-87-0 (Butanoic acid, docosyl ester)

• Product Name: Butanoic acid, docosyl ester
• CAS No: 55373-87-0
• MF: C₂₆H₅₂O₂
• MW: 396.689888954163
• CID: 352128
• PubChem ID: 560693
• Update Time: 2025-04-19

Butanoic acid, docosyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, docosyl ester
• docosyl butanoate
• LMFA07010431
• DTXSID50339998
• Docosyl butyrate #
• WE(22:0/4:0)
• 55373-87-0
• docosanyl butyrate
• docosenyl butyrate
• VCZVPMCCBMEIIG-UHFFFAOYSA-N

• Inchi： 1S/C26H52O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-25-28-26(27)24-4-2/h3-25H2,1-2H3
• InChI Key： VCZVPMCCBMEIIG-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 396.39696
• Monoisotopic Mass: 396.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters